(E)-[1-(2-Morpholin-4-ium-4-ylethyl)-4,5-dioxo-2-(3-propoxyphenyl)pyrrolidin-3-ylidene]-phenylmethanolate
(E)-[1-(2-Morpholin-4-ium-4-ylethyl)-4,5-dioxo-2-(3-propoxyphenyl)pyrrolidin-3-ylidene]-phenylmethanolate
Brand Name:
Vulcanchem
CAS No.:
620133-86-0
VCID:
VC0355645
InChI:
InChI=1S/C26H30N2O5/c1-2-15-33-21-10-6-9-20(18-21)23-22(24(29)19-7-4-3-5-8-19)25(30)26(31)28(23)12-11-27-13-16-32-17-14-27/h3-10,18,23,29H,2,11-17H2,1H3/b24-22+
SMILES:
CCCOC1=CC=CC(=C1)C2C(=C(C3=CC=CC=C3)O)C(=O)C(=O)N2CCN4CCOCC4
Molecular Formula:
C26H30N2O5
Molecular Weight:
450.5g/mol
(E)-[1-(2-Morpholin-4-ium-4-ylethyl)-4,5-dioxo-2-(3-propoxyphenyl)pyrrolidin-3-ylidene]-phenylmethanolate
CAS No.: 620133-86-0
Main Products
VCID: VC0355645
Molecular Formula: C26H30N2O5
Molecular Weight: 450.5g/mol
![(E)-[1-(2-Morpholin-4-ium-4-ylethyl)-4,5-dioxo-2-(3-propoxyphenyl)pyrrolidin-3-ylidene]-phenylmethanolate - 620133-86-0](/images/no_structure.jpg)
| CAS No. | 620133-86-0 |
|---|---|
| Product Name | (E)-[1-(2-Morpholin-4-ium-4-ylethyl)-4,5-dioxo-2-(3-propoxyphenyl)pyrrolidin-3-ylidene]-phenylmethanolate |
| Molecular Formula | C26H30N2O5 |
| Molecular Weight | 450.5g/mol |
| IUPAC Name | (4E)-4-[hydroxy(phenyl)methylidene]-1-(2-morpholin-4-ylethyl)-5-(3-propoxyphenyl)pyrrolidine-2,3-dione |
| Standard InChI | InChI=1S/C26H30N2O5/c1-2-15-33-21-10-6-9-20(18-21)23-22(24(29)19-7-4-3-5-8-19)25(30)26(31)28(23)12-11-27-13-16-32-17-14-27/h3-10,18,23,29H,2,11-17H2,1H3/b24-22+ |
| Standard InChIKey | LLLCWMHWZMWNJB-ZNTNEXAZSA-N |
| Isomeric SMILES | CCCOC1=CC=CC(=C1)C2/C(=C(/C3=CC=CC=C3)\[O-])/C(=O)C(=O)N2CC[NH+]4CCOCC4 |
| SMILES | CCCOC1=CC=CC(=C1)C2C(=C(C3=CC=CC=C3)O)C(=O)C(=O)N2CCN4CCOCC4 |
| Canonical SMILES | CCCOC1=CC=CC(=C1)C2C(=C(C3=CC=CC=C3)[O-])C(=O)C(=O)N2CC[NH+]4CCOCC4 |
| PubChem Compound | 5900976 |
| Last Modified | Nov 11 2021 |
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